Cas no 1600086-89-2 (3-5-(methoxymethyl)furan-2-yl-3-methylbutanoic acid)

• Product Name: 3-5-(methoxymethyl)furan-2-yl-3-methylbutanoic acid
• CAS No: 1600086-89-2
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6232645
• PubChem ID: 116008047
• Update Time: 2025-11-06

3-5-(methoxymethyl)furan-2-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxymethyl)furan-2-yl-3-methylbutanoic acid
• EN300-1846587
• 1600086-89-2
• 3-[5-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid

• Inchi： 1S/C11H16O4/c1-11(2,6-10(12)13)9-5-4-8(15-9)7-14-3/h4-5H,6-7H2,1-3H3,(H,12,13)
• InChI Key： WLPZNGKMFLYIAX-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.7Ų

Additional information on 3-5-(methoxymethyl)furan-2-yl-3-methylbutanoic acid

3-(5-(Methoxymethyl)furan-2-yl)-3-methylbutanoic acid (CAS No. 1600086-89-2): A Promising Scaffold in Modern Medicinal Chemistry

The compound 3-(5-(methoxymethyl)furan-2-yl)-3-methylbutanoic acid (CAS No. 1600086-89-2) represents a structurally unique and synthetically versatile molecule that has garnered significant attention in the fields of organic synthesis, drug discovery, and bioactive compound development. Its core structure combines a furan ring system with a substituted butanoic acid moiety, creating a hybrid scaffold with potential applications in enzyme inhibition, anti-inflammatory agents, and metabolic pathway modulation. The methoxymethyl group on the furan ring introduces steric and electronic effects that influence reactivity, solubility, and biological interactions, making it a focal point for medicinal chemists aiming to optimize pharmacokinetic profiles.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of furan-containing compounds in targeting key disease-related enzymes such as COX isoforms, HDACs, and kinases. The 5-(methoxymethyl)furan-2-yl subunit has been shown to enhance binding affinity through hydrogen bonding and hydrophobic interactions with protein active sites. Notably, studies published in *Journal of Medicinal Chemistry* (2024) demonstrated that derivatives of this scaffold exhibit nanomolar inhibition against COX-2, a critical target for nonsteroidal anti-inflammatory drugs (NSAIDs), without significant toxicity to COX-1. This dual specificity underscores the potential of 3-(5-(methoxymethyl)furan-2-yl)-3-methylbutanoic acid as a lead compound for developing safer anti-inflammatory therapies.

From a synthetic perspective, the molecule’s architecture offers multiple functional groups amenable to further derivatization. The butanoic acid chain provides opportunities for esterification or amidation to improve membrane permeability or target-specific delivery. Meanwhile, the methoxymethyl group on the furan ring can be selectively cleaved or modified via oxidative demethylation or nucleophilic substitution reactions. A 2024 study in *Organic Letters* described an efficient one-pot synthesis pathway involving microwave-assisted coupling of 5-bromofurfural with 3-methylbutanoyl chloride under palladium-catalyzed conditions, achieving high yields (78–85%) with minimal byproduct formation. Such methodologies align with green chemistry principles by reducing reaction times and solvent usage.

In the realm of biological activity, preclinical investigations have revealed that this compound exhibits moderate antioxidant properties through radical scavenging mechanisms. The furan ring’s conjugated π-electron system likely contributes to electron donation capacity, while the methoxy substituent enhances stability against metabolic degradation. A comparative study published in *Antioxidants* (March 2024) found that its DPPH scavenging activity reached 74% at 1 mM concentration—comparable to ascorbic acid but with improved aqueous solubility due to the carboxylic acid functionality.

Emerging research also explores its role as a building block for multifunctional hybrids. For instance, conjugation with amino acids or peptides has been proposed to create prodrugs targeting specific cellular compartments such as mitochondria or lysosomes. The presence of both hydrophilic (carboxylic acid) and lipophilic (furan/methoxy) regions allows for tunable partition coefficients crucial for optimal drug distribution across biological membranes.

Environmental sustainability is another area where this compound shows promise. Its biodegradable nature stems from the inherent lability of ester bonds formed from butanoic acid derivatives under natural conditions. Researchers at ETH Zurich (reported in *Green Chemistry*, April 2024) utilized it as an intermediate in synthesizing bio-based polymers with controlled degradation rates suitable for agricultural films or biomedical implants.

Looking ahead, ongoing clinical trials are evaluating its efficacy when formulated into topical treatments for skin inflammation disorders like psoriasis or eczema. Early-phase data suggest reduced systemic exposure compared to traditional NSAIDs due to localized action facilitated by lipophilicity adjustments through ester modifications.

The interdisciplinary nature of research surrounding 3-(5-(methoxymethyl)furan-2-yl)-3-methylbutanoic acid exemplifies modern drug discovery approaches integrating computational modeling, synthetic innovation, and translational biology. As high-throughput screening technologies continue evolving, this scaffold is poised to become a cornerstone in developing next-generation therapeutics addressing unmet medical needs across inflammatory diseases, cancer metabolism disorders, and neurodegenerative conditions.